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Compound of Interest

Compound Name: Docusate Sodium

Cat. No.: B194777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

procedures for Docusate Sodium in a laboratory setting. The information is compiled and

synthesized from various safety data sheets and technical resources to ensure a high standard

of safety and operational excellence for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
Docusate Sodium is a white or almost white, wax-like, plastic solid with a characteristic

octanol-like odor.[1][2] It is hygroscopic and should be stored in an airtight container in a cool,

dry place.[1]
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Property Value References

Molecular Formula C20H37NaO7S [1][3]

Molecular Weight 444.56 g/mol [1][4]

CAS Number 577-11-7 [1][5]

Melting Point 173-179 °C [2]

Water Solubility 1.5 g/100 mL (at 25 °C) [2]

Appearance
White or almost white, wax-like

solid
[1][2]

Odor Characteristic octanol-like odor [1]

Toxicological Data
Docusate Sodium is classified as causing skin irritation and serious eye damage.[5][6][7][8] It

is not classified as a respiratory or skin sensitizer, germ cell mutagen, carcinogen, or

reproductive toxicant.[5][6]

Test Species Route Value References

LD50 Rat Oral 1900 mg/kg [6]

LD50 Mouse Oral 2643 mg/kg [6][9]

LD50 Rat Intraperitoneal 590 mg/kg [6]

LD50 Rabbit Dermal 10000 mg/kg [9]

Hazard Identification and Classification
Docusate Sodium is classified with the following hazard statements:

H315: Causes skin irritation.[5][6][7][8]

H318: Causes serious eye damage.[5][6][7][8]
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H402: Harmful to aquatic life.[7]

The substance is not classified as a PBT (Persistent, Bioaccumulative and Toxic) or vPvB (very

Persistent and very Bioaccumulative).[5][8] While the delivered product is not typically capable

of dust explosion, the enrichment of fine dust can lead to this danger.[5]

NFPA 704 Rating:
Category Rating

Health 3

Flammability 0

Instability 0

Source:[6][10]

Exposure Controls and Personal Protection
Currently, there are no specific Permissible Exposure Limits (PELs) established by the

Occupational Safety and Health Administration (OSHA) or Recommended Exposure Limits

(RELs) by the National Institute for Occupational Safety and Health (NIOSH) for Docusate
Sodium.[11][12][13][14][15] Therefore, it is crucial to handle this chemical with appropriate

engineering controls and personal protective equipment to minimize exposure.

Engineering Controls
Ventilation: Use in a well-ventilated area.[5] Local exhaust ventilation should be used to

control emissions at the source.[5] General ventilation is also recommended.[5]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[5]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[5]

[10]
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Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[5][10] Lab

coats or other protective clothing are recommended to prevent skin contact.[9][10]

Respiratory Protection: If dusts are generated, a NIOSH-approved particulate respirator

should be used.[5][10]

Safe Handling and Storage
Handling Procedures

Avoid contact with skin and eyes.[10]

Avoid breathing dust.[7]

Wash hands thoroughly after handling.[5][10]

Do not eat, drink, or smoke in areas where Docusate Sodium is handled.[5]

Take precautionary measures against static discharge.[5]

Storage Conditions
Store in a tightly closed container in a dry and well-ventilated place.[1][7]

Keep away from incompatible materials such as strong oxidizing agents.[2][5]

The solid material is hygroscopic.[1]

Emergency Procedures
First-Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the

eyelids open.[5][10] Remove contact lenses if present and easy to do.[5] Seek immediate

medical attention.[5][10]

Skin Contact: Take off immediately all contaminated clothing.[5] Wash skin with plenty of

water.[5][8] If skin irritation occurs, get medical advice/attention.[6]
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Ingestion: Rinse mouth with water.[5] Do NOT induce vomiting.[5] Call a poison center or

doctor if you feel unwell.[5]

Inhalation: Move the person into fresh air.[5] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[9]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[7] Wear appropriate personal

protective equipment (see Section 4.2).[5][10]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[10] Do not let

the product enter drains.[7]

Methods for Cleaning Up: Sweep up and shovel.[5] Place in a suitable, closed container for

disposal.[5] Ventilate the area and wash the spill site after material pickup is complete.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][5]

Unsuitable Extinguishing Media: A solid water stream may be inefficient.[2][6]

Hazardous Combustion Products: Carbon monoxide (CO) and Carbon dioxide (CO2).[2][5]

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.[10]

Experimental Protocols and Workflows
While specific, detailed experimental protocols for Docusate Sodium are proprietary to

individual research and development entities, the following diagrams illustrate generalized

workflows for handling and safety.
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Start: 
Receive Docusate Sodium

Store in a cool, dry,
well-ventilated area.

Keep container tightly closed.

Inspect container
Don appropriate PPE:

- Safety Goggles
- Nitrile Gloves

- Lab Coat

Weigh/handle in a
ventilated enclosure
(e.g., fume hood).

Perform experimental
procedure.

Clean work area and
equipment.

Dispose of waste in
accordance with local

regulations.
End

Click to download full resolution via product page

Caption: General laboratory workflow for the safe handling of Docusate Sodium.
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Docusate Sodium Spill Occurs

Evacuate immediate area.
Alert others.

Assess spill size and risk.

Small Spill

Minor

Large Spill

Major

Don appropriate PPE
(gloves, goggles, respirator if needed).

Contact Emergency Personnel
and Environmental Health & Safety (EHS).

Contain the spill with
inert absorbent material.

Carefully sweep or scoop up
material into a labeled

waste container.

Decontaminate the area
with soap and water.

Report the incident.

Click to download full resolution via product page

Caption: Decision flowchart for responding to a Docusate Sodium spill.
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Stability and Reactivity
Reactivity: No known hazardous reactions under normal conditions of use.[5]

Chemical Stability: Stable under recommended storage conditions.[2][10]

Possibility of Hazardous Reactions: None under normal processing.[10]

Conditions to Avoid: Avoid creation of dust.[5]

Incompatible Materials: Strong oxidizing agents.[2][5][10]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide

and carbon dioxide.[2][5]

Disposal Considerations
Waste material must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.[7] Do not allow the chemical to enter sewers or waterways.[7]

Contaminated packaging should be treated as the product itself.[7]

This guide is intended for informational purposes and should be used in conjunction with your

institution's specific safety protocols and the most current Safety Data Sheet (SDS) for

Docusate Sodium. Always prioritize a culture of safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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